Binding Affinity Advantage Over GsMTx-2
GsMTx-4 binds Piezo1 with a KD of ~155 nM measured in outside-out patch electrophysiology from transfected HEK293 cells, whereas the venom homolog GsMTx-2 binds with a KD of ~6 µM under comparable conditions, representing an approximately 40-fold difference in affinity [1] [2]. This affinity gap is attributed to differences in the spatial arrangement of charged residues that are unique to GsMTx-4 and GsMTx-2 and that govern membrane partitioning and channel interaction [2]. The higher affinity of GsMTx-4 translates to effective channel inhibition at sub-micromolar concentrations, whereas GsMTx-2 requires concentrations an order of magnitude higher to achieve comparable block, increasing the risk of non-specific membrane effects at elevated peptide concentrations.
GsMTx-2 KD ~6 µM
~39-fold affinity difference
| Evidence Dimension | Equilibrium dissociation constant (KD) for mechanosensitive channel binding |
|---|---|
| Target Compound Data | GsMTx-4: KD ~155 nM on Piezo1 (outside-out patches, HEK293 cells); KD ~500 nM on endogenous cationic MSCs |
| Comparator Or Baseline | GsMTx-2 (venom homolog): KD ~6 µM on endogenous MSCs |
| Quantified Difference | ~39-fold higher affinity for GsMTx-4 (155 nM vs. 6,000 nM) |
| Conditions | Outside-out patch clamp electrophysiology; Piezo1-transfected HEK293 cells (GsMTx-4); endogenous MSCs (GsMTx-2) |
Why This Matters
Procurement of GsMTx-2 instead of GsMTx-4 requires approximately 40-fold higher peptide concentrations to achieve comparable target engagement, substantially increasing per-experiment cost and risking confounding off-target effects from high peptide levels.
- [1] Bae C, Sachs F, Gottlieb PA. The mechanosensitive ion channel Piezo1 is inhibited by the peptide GsMTx4. Biochemistry. 2011;50(29):6295-6300. doi:10.1021/bi200770q View Source
- [2] Suchyna TM, Johnson JH, Hamer K, Leykam JF, Gage DA, Cleland HF, Sachs F. Solution structure of peptide toxins that block mechanosensitive ion channels. J Biol Chem. 2002;277(37):34443-34450. doi:10.1074/jbc.M205366200 View Source
